![molecular formula C14H23NO4 B3132321 Tert-butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate CAS No. 365998-55-6](/img/structure/B3132321.png)
Tert-butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate
Overview
Description
Tert-butyl 4-(3-methoxy-3-oxoprop-1-en-1-yl)piperidine-1-carboxylate is a chemical compound with the molecular formula C14H23NO4 . It has a molecular weight of 269.33700 . The compound is also known by its CAS number 194933-85-2 .
Molecular Structure Analysis
The molecular structure of this compound consists of 14 carbon atoms, 23 hydrogen atoms, 1 nitrogen atom, and 4 oxygen atoms . The exact mass of the molecule is 269.16300 .Scientific Research Applications
Synthesis of Key Pharmaceutical Intermediates
This compound is a significant intermediate in the synthesis of Vandetanib, a medication used for certain types of cancer treatment. It is synthesized from piperidin-4-ylmethanol through acylation, sulfonation, and substitution, with an optimized method achieving a total yield of 20.2% (Wang, Wenhui, Tang, Xu, 2015). Additionally, it serves as an important intermediate in the synthesis of biologically active compounds such as crizotinib, with a synthesis process yielding a total of 49.9% (Kong, Zhang, Xu, Zhou, Zheng, Xu, 2016).
Optimization of Synthetic Routes
Research has focused on optimizing synthetic routes to produce this compound more efficiently. For instance, an improved procedure for synthesizing 6-methoxy-7-[(1-methyl-4-piperidine)]-4(3H)-quinazolone, starting from tert-butyl 4-((tosyloxy)methyl)piperidine-1-carboxylate, resulted in an overall yield of 56%, which simplifies reaction operating conditions and reduces production costs (Xiao-kai, 2013).
Exploration of Molecular Structures
X-ray studies have revealed detailed insights into the molecular structure of related compounds, aiding in the understanding of their potential pharmaceutical applications. For example, the crystal structure of tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate was determined, providing valuable information on its molecular packing and hydrogen bonding, which is crucial for developing new drugs (Didierjean, Marin, Wenger, Briand, Aubry, Guichard, 2004).
Potential Biological Activities
The compound and its derivatives have been explored for potential biological activities. For instance, 4-(2-Methoxyphenylcarbamoyloxymethyl)-piperidine-1-carboxylic Acid tert-Butyl Ester (GW542573X) was identified as an activator of small-conductance Ca2+-activated K+ channels, demonstrating a selective activation mechanism dependent on a specific amino acid in the S5 segment, illustrating its potential for developing targeted therapies (Hougaard, Jensen, Dale, Miller, Davies, Eriksen, Strøbæk, Trezise, Christophersen, 2009).
Properties
IUPAC Name |
tert-butyl 4-[(E)-3-methoxy-3-oxoprop-1-enyl]piperidine-1-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO4/c1-14(2,3)19-13(17)15-9-7-11(8-10-15)5-6-12(16)18-4/h5-6,11H,7-10H2,1-4H3/b6-5+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQXPDIMADWECDV-AATRIKPKSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)C=CC(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)/C=C/C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
269.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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